methyl 3-[4-amino-5-(piperidine-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate

• IUPAC Name: methyl 3-[4-amino-5-(piperidine-1-carbonyl)-2-sulfanylidene-1,3-thiazol-3-yl]-4-methylbenzoate
• InChI: InChI=1S/C18H21N3O3S2/c1-11-6-7-12(17(23)24-2)10-13(11)21-15(19)14(26-18(21)25)16(22)20-8-4-3-5-9-20/h6-7,10H,3-5,8-9,19H2,1-2H3
• InChI Key: AOZVXISWCLPIEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)N2C(=C(SC2=S)C(=O)N3CCCCC3)N
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol

Description

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of piperidine synthesis and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Chemical Reactions Analysis

Preliminary structure-activity relationship (SAR) analysis revealed that substituted 3,4,5-trimethoxystyryl at C-5 and alkylamine at C-7 pyrazolo[4,3-d]pyrimidine framework were useful for its anti-inflammatory activity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Dual Inhibitor Potential : Researchers have explored this compound as a dual inhibitor for clinically relevant kinases. .
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Organic Synthesis and Chemical Biology

• Building Polyfunctional Piperidines : The compound’s structure allows for the synthesis of polyfunctional piperidines. .

Biological Studies

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Mechanism of Action

Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Future Directions

Based on the previous work and in continuation of anticancer drug discovery research, the aim of future research could be to design and synthesize new pyrazolo[3,4-d]pyrimidine and its glycosyl amino derivatives. This could lead to the development of novel CDK2 inhibitors.